Cas no 43076-59-1 (gamma-Chloro-2-butyrothienone)

Gamma-Chloro-2-butyrothienone is a specialized heterocyclic compound featuring a chloro-substituted thiophene ring coupled with a butyrothienone moiety. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in pharmaceuticals and agrochemicals. The chloro group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the butyrothienone framework offers versatility for further functionalization. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for achieving high yields in target transformations. Suitable for research and industrial-scale applications requiring precise molecular modifications.
gamma-Chloro-2-butyrothienone structure
gamma-Chloro-2-butyrothienone structure
Product Name:gamma-Chloro-2-butyrothienone
CAS No:43076-59-1
MF:C8H9ClOS
MW:188.674460172653
MDL:MFCD00005447
CID:89527
PubChem ID:123511
Update Time:2025-06-08

gamma-Chloro-2-butyrothienone Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2'-butyrothienone
    • 4-Chloro-1-(2-thienyl)-1-butanone
    • gamma-Chloro-2-butyrothienone
    • 3-Chloropropyl 2-thienyl ketone
    • 4-chloro-1-thiophen-2-ylbutan-1-one
    • g-Chloro-2-butyrothienone
    • 4-chloro-1-thiophen-2-yl-butan-1-one
    • 4-Chlorobutyrothiophene
    • CS-0317834
    • EINECS 256-076-2
    • InChI=1/C8H9ClOS/c9-5-1-3-7(10)8-4-2-6-11-8/h2,4,6H,1,3,5H
    • MFCD00005447
    • 3-chloropropyl-2-thienyl ketone
    • AKOS001320996
    • 4-Chloro-1-(2-thienyl)-1-butanone #
    • 4-Chloro-2'-butyrothienone, 97%
    • 4-chloro-1-(thiophen-2-yl)butan-1-one
    • .gamma.-Chloro-2-butyrothienone
    • A826139
    • AMY32213
    • J-640129
    • 1-Butanone, 4-chloro-1-(2-thienyl)-
    • J-800133
    • F0001-1186
    • DTXSID10195678
    • 4-Chloro-1-(2-thienyl)butan-1-one
    • NS00031296
    • VS-08559
    • 3-Chloropropyl 2-thienyl tetone
    • 4-chloro-1-(2-thienyl)-butan-1-on
    • Z56347456
    • 43076-59-1
    • SCHEMBL2209532
    • FT-0617968
    • MDL： MFCD00005447
    • Inchi： 1S/C8H9ClOS/c9-5-1-3-7(10)8-4-2-6-11-8/h2,4,6H,1,3,5H2
    • InChI Key： NPFQPHILVMHTKP-UHFFFAOYSA-N
    • SMILES： ClCCCC(C1=CC=CS1)=O
    • BRN： 508882

Computed Properties

  • Exact Mass: 188.00600
  • Monoisotopic Mass: 188.006263
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.3
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 1.663 g/mL at 25 °C(lit.)
  • Boiling Point: 144-146°C 9mm
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.565(lit.)
  • PSA: 45.31000
  • LogP: 2.94980
  • Solubility: Not determined

gamma-Chloro-2-butyrothienone Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • Storage Condition：0-6°C
  • Safety Term：S24/25
  • Risk Phrases：R36/37/38

gamma-Chloro-2-butyrothienone Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

gamma-Chloro-2-butyrothienone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB132302-1 g
gamma-Chloro-2-butyrothienone; .
 43076-59-1
1g
 €1338.30 2023-05-10
TRC
C229836-100mg
3-chloropropyl 2-thienyl ketone
 43076-59-1
100mg
 $ 70.00 2022-06-01
TRC
C229836-500mg
3-chloropropyl 2-thienyl ketone
 43076-59-1
500mg
 $ 230.00 2022-06-01
TRC
C229836-1g
3-chloropropyl 2-thienyl ketone
 43076-59-1
1g
 $ 365.00 2022-06-01
Life Chemicals
F0001-1186-0.25g
gamma-Chloro-2-butyrothienone
 43076-59-1 95%+
0.25g
 $228.0 2023-09-07
Life Chemicals
F0001-1186-0.5g
gamma-Chloro-2-butyrothienone
 43076-59-1 95%+
0.5g
 $240.0 2023-09-07
Life Chemicals
F0001-1186-1g
gamma-Chloro-2-butyrothienone
 43076-59-1 95%+
1g
 $253.0 2023-09-07
Life Chemicals
F0001-1186-2.5g
gamma-Chloro-2-butyrothienone
 43076-59-1 95%+
2.5g
 $506.0 2023-09-07
Life Chemicals
F0001-1186-5g
gamma-Chloro-2-butyrothienone
 43076-59-1 95%+
5g
 $759.0 2023-09-07
Life Chemicals
F0001-1186-10g
gamma-Chloro-2-butyrothienone
 43076-59-1 95%+
10g
 $1063.0 2023-09-07

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